Cas no 77070-79-2 (3-Pentanone, 1,1,5,5-tetraethoxy-)

3-Pentanone, 1,1,5,5-tetraethoxy- structure
77070-79-2 structure
Product Name:3-Pentanone, 1,1,5,5-tetraethoxy-
CAS No:77070-79-2
MF:C13H26O5
MW:262.342545032501
CID:1783175
PubChem ID:12721719
Update Time:2025-04-21

3-Pentanone, 1,1,5,5-tetraethoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 1,1,5,5-tetraethoxy-
    • 1,1,5,5-tetraethoxypentan-3-one
    • DTXSID00508071
    • 77070-79-2
    • 1,1,5,5-tetra-ethoxy-3-pentanone
    • Inchi: 1S/C13H26O5/c1-5-15-12(16-6-2)9-11(14)10-13(17-7-3)18-8-4/h12-13H,5-10H2,1-4H3
    • InChI Key: SKWQOUNOSJOOCR-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(CC(OCC)OCC)=O)OCC

Computed Properties

  • Exact Mass: 262.17802393g/mol
  • Monoisotopic Mass: 262.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 54Ų
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